Cas no 67532-83-6 (Ethanethioic acid, iodo-, S-phenyl ester)

• Product Name: Ethanethioic acid, iodo-, S-phenyl ester
• CAS No: 67532-83-6
• MF: C₈H₇IOS
• MW: 278.110053300858
• CID: 387883
• PubChem ID: 71368123
• Update Time: 2025-04-19

Ethanethioic acid, iodo-, S-phenyl ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid, iodo-, S-phenyl ester
• S-phenyl 2-iodoethanethioate
• 67532-83-6
• S-Phenyl iodoethanethioate
• DTXSID80791202
• SCHEMBL19266211

• Inchi： 1S/C8H7IOS/c9-6-8(10)11-7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： YSEIRMTWYIYLOW-UHFFFAOYSA-N
• SMILES： ICC(=O)SC1C=CC=CC=1

Computed Properties

• Exact Mass: 277.92623g/mol
• Monoisotopic Mass: 277.92623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenol esters